Cas no 1935971-21-3 (2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile
• CAS No: 1935971-21-3
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 5246454
• Update Time: 2025-06-11

2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetonitrile, 3-cyclopropyl-
• 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile

• Inchi： 1S/C8H9N3/c9-4-6-11-5-3-8(10-11)7-1-2-7/h3,5,7H,1-2,6H2
• InChI Key： WZNPHNUMHDMIFE-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=CC(C2CC2)=N1

Additional information on 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile

Introduction to 2-(3-Cyclopropyl-1H-pyrazol-1-yl)acetonitrile (CAS No. 1935971-21-3)

2-(3-Cyclopropyl-1H-pyrazol-1-yl)acetonitrile, with the CAS number 1935971-21-3, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetonitriles and features a cyclopropyl-substituted pyrazole ring, which imparts unique chemical and biological properties.

The structure of 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile consists of a cyano group attached to a methyl group, which is further substituted with a 3-cyclopropyl-1H-pyrazole moiety. The cyclopropyl group, known for its strained ring structure, contributes to the compound's reactivity and stability, making it an attractive candidate for synthetic transformations and biological evaluations.

In the realm of medicinal chemistry, 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its role as a scaffold for the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities, making them promising candidates for the treatment of chronic pain and inflammatory disorders.

The pyrazole ring, a key structural feature of 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile, is well-known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets. This property has been leveraged in the design of small molecules that target specific enzymes and receptors. A notable example is the use of pyrazole derivatives as inhibitors of cyclooxygenase (COX) enzymes, which are central to the inflammatory response.

Beyond its medicinal applications, 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile has also found utility in materials science and organic synthesis. The presence of the cyano group makes it an excellent precursor for various functionalized compounds. For instance, it can be readily converted into amides, carboxylic acids, and esters through well-established synthetic routes. These transformations are valuable in the development of new materials with tailored properties, such as polymers and coatings.

In the context of pharmaceutical research, the safety and efficacy of 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile have been rigorously evaluated through preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity and good pharmacokinetic profiles, making it suitable for further development as a drug candidate. Additionally, its metabolic stability has been studied using both in vitro and in vivo models, providing valuable insights into its biotransformation pathways.

The synthetic accessibility of 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been reported in the literature, including those involving palladium-catalyzed cross-coupling reactions and metal-free approaches. These methods offer high yields and functional group tolerance, facilitating the preparation of diverse derivatives with varying substituents on the pyrazole ring.

In conclusion, 2-(3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile (CAS No. 1935971-21-3) is a multifunctional compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable chemical properties make it an attractive scaffold for the development of novel therapeutic agents and functional materials. Ongoing research continues to uncover new applications and optimize its performance in various contexts.